Cas no 95611-20-4 (Boronic acid, phenyl-, dioctadecyl ester)

Boronic acid, phenyl-, dioctadecyl ester structure
95611-20-4 structure
Product Name:Boronic acid, phenyl-, dioctadecyl ester
CAS No:95611-20-4
MF:C42H79BO2
MW:626.886473894119
CID:734943
PubChem ID:71331007
Update Time:2025-04-19

Boronic acid, phenyl-, dioctadecyl ester Chemical and Physical Properties

Names and Identifiers

    • Boronic acid, phenyl-, dioctadecyl ester
    • dioctadecoxy(phenyl)borane
    • 95611-20-4
    • DIOCTADECYL PHENYLBORONATE
    • DTXSID90759636
    • Inchi: 1S/C42H79BO2/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-36-40-44-43(42-38-34-33-35-39-42)45-41-37-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h33-35,38-39H,3-32,36-37,40-41H2,1-2H3
    • InChI Key: XVGMCEZKIXZSPP-UHFFFAOYSA-N
    • SMILES: O(B(C1C=CC=CC=1)OCCCCCCCCCCCCCCCCCC)CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 626.6173119g/mol
  • Monoisotopic Mass: 626.6173119g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 37
  • Complexity: 497
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų
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